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Compound of Interest

Compound Name: AF 568 DBCO

Cat. No.: B12363973

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction mechanism between

Alexa Fluor 568 (AF 568) conjugated to dibenzocyclooctyne (DBCO) and azide-functionalized

molecules. This bioorthogonal ligation, a cornerstone of modern bioconjugation, is invaluable

for the precise labeling and tracking of biomolecules in complex biological systems.

Introduction to the AF 568 DBCO-Azide Reaction
The conjugation of AF 568 DBCO to an azide-containing molecule proceeds via a Strain-

Promoted Azide-Alkyne Cycloaddition (SPAAC). This reaction is a type of copper-free "click

chemistry," prized for its high efficiency, specificity, and biocompatibility.[1][2][3] The driving

force for this reaction is the inherent ring strain of the DBCO group, a cyclooctyne derivative.[2]

[4] This strain is released upon the [3+2] cycloaddition with an azide, leading to the formation of

a stable triazole linkage without the need for a cytotoxic copper catalyst.[3][5] This makes it an

ideal method for labeling biomolecules in living cells and organisms.[6][7]

The AF 568 fluorophore is a bright, photostable, and hydrophilic dye with an orange emission,

making it an excellent choice for a wide range of fluorescence-based applications, including

microscopy, flow cytometry, and in-vivo imaging.[6][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12363973#bc-rfq
https://www.benchchem.com/product/b12363973/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-af-568-dbco-azide-reaction-mechanism
https://www.benchchem.com/product/b12363973/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-af-568-dbco-azide-reaction-mechanism
https://axispharm.com/product/apdye-568-dbco/
https://bioconjugation.bocsci.com/resources/strain-promoted-alkyne-azide-cycloadditions-spaac.html
https://docs.aatbio.com/products/protocol/DBCO_Azide.pdf
https://bioconjugation.bocsci.com/resources/strain-promoted-alkyne-azide-cycloadditions-spaac.html
https://manu56.magtech.com.cn/progchem/EN/10.7536/PC220103
https://docs.aatbio.com/products/protocol/DBCO_Azide.pdf
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob01817c
https://www.lumiprobe.com/p/af-568-dbco-6
https://www.dianabiotech.com/segment/life-science/family/fluorescent-dyes/product/af-568-DBCO
https://www.lumiprobe.com/p/af-568-dbco-6
https://www.dianabiotech.com/segment/life-science/family/fluorescent-dyes/product/af-568-DBCO
https://www.lumiprobe.com/p/af-568-azide-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Core Reaction Mechanism
The SPAAC reaction between AF 568 DBCO and an azide is a concerted, second-order

reaction.[9][10] The key steps are as follows:

Approach of Reactants: The azide-containing molecule and the AF 568 DBCO approach

each other in a suitable reaction medium.

[3+2] Cycloaddition: The 1,3-dipole of the azide group reacts with the strained alkyne of the

DBCO ring in a concerted fashion.[9] This cycloaddition relieves the significant ring strain of

the cyclooctyne.[2][11]

Formation of a Stable Triazole: The reaction results in the formation of a stable, covalent

triazole ring, effectively and irreversibly linking the AF 568 fluorophore to the target molecule.

[1][12]

The reaction is bioorthogonal, meaning that neither the DBCO nor the azide group significantly

interacts with or perturbs native biological functionalities.[3][13]

Quantitative Data
The physicochemical properties of AF 568 DBCO and the kinetics of the SPAAC reaction are

critical for experimental design and data interpretation.
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Parameter Value Reference(s)

Excitation Maximum (λex) 578 nm - 579 nm [14][15][16]

Emission Maximum (λem) 602 nm - 603 nm [14][15][16]

Molar Extinction Coefficient (ε) 88,000 cm⁻¹M⁻¹ [15][16]

Molecular Weight ~953.04 g/mol [12][16]

Solubility Water, DMSO, DMF [12][15][16]

Second-Order Rate Constant

DBCO with azides is

significantly higher than other

cyclooctynes.[6] A specific rate

constant of 0.11 M⁻¹s⁻¹ has

been reported for a similar

cyclooctyne with an

azidopurine.[10]

[6][10]

Experimental Protocols
Below are generalized protocols for the labeling of azide-modified biomolecules with AF 568
DBCO. Optimization is often necessary for specific applications.

Labeling of Azide-Modified Proteins in Solution
Reagent Preparation:

Dissolve the azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline

(PBS), pH 7.4).

Prepare a stock solution of AF 568 DBCO in an organic solvent such as DMSO.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein with a 1.5 to 3-fold molar

excess of the AF 568 DBCO solution.[17]
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The final concentration of DMSO in the reaction mixture should be kept low (typically

<20%) to avoid protein denaturation.[3][18]

Incubation:

Incubate the reaction mixture for 2 to 12 hours at room temperature or overnight at 4°C,

protected from light.[3][17][19] Longer incubation times may improve labeling efficiency.

[17]

Purification:

Remove excess, unreacted AF 568 DBCO using size-exclusion chromatography, dialysis,

or spin desalting columns.[17][18]

Live Cell Labeling of Azide-Modified Biomolecules
Cell Preparation:

Culture cells that have been metabolically labeled with an azide-containing precursor (e.g.,

an azide-modified sugar or amino acid).

Wash the cells twice with warm PBS or a suitable live-cell imaging medium.[13]

Labeling Reaction:

Prepare a solution of AF 568 DBCO in a live-cell imaging medium at a final concentration

of 5-20 µM.[13]

Add the AF 568 DBCO solution to the cells.

Incubation:

Incubate the cells for 30 to 60 minutes at 37°C in a CO₂ incubator, ensuring the plate is

protected from light.[13]

Washing and Imaging:
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Wash the cells three times with warm live-cell imaging medium to remove any unbound

AF 568 DBCO.[13]

The cells are now ready for visualization using fluorescence microscopy.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: The reaction mechanism of AF 568 DBCO with an azide via SPAAC.
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Caption: A generalized experimental workflow for live-cell labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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